Cas no 2305255-17-6 (4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,3-dimethyl-)

• Product Name: 4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,3-dimethyl-
• CAS No: 2305255-17-6
• MF: C₂₄H₂₇NO₄
• MW: 393.47548699379
• CID: 6485653
• Update Time: 2025-10-30

4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,3-dimethyl-

• Inchi： 1S/C24H27NO4/c1-24(2)15-25(12-11-16(24)13-22(26)27)23(28)29-14-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,16,21H,11-15H2,1-2H3,(H,26,27)
• InChI Key： RYIJWVQATDTXJM-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCC(CC(O)=O)C(C)(C)C1

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 573.5±23.0 °C(Predicted)
• pka: 4.66±0.10(Predicted)

Additional information on 4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,3-dimethyl-

Research Brief on 4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,3-dimethyl- (CAS: 2305255-17-6)

4-Piperidineacetic acid, 1-[(9H-fluoren-9-ylmethoxy)carbonyl]-3,3-dimethyl- (CAS: 2305255-17-6) is a specialized Fmoc-protected piperidine derivative that has gained significant attention in medicinal chemistry and peptide synthesis. This compound serves as a crucial building block for the development of novel therapeutics, particularly in the field of targeted drug delivery and peptide-based pharmaceuticals. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group enhances the compound's stability during solid-phase peptide synthesis (SPPS), while the 3,3-dimethyl substitution on the piperidine ring introduces steric constraints that can influence conformational properties of resulting peptides.

Recent studies have explored the application of this compound in the synthesis of constrained peptidomimetics. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility in creating β-turn mimetics that show enhanced binding affinity to G-protein coupled receptors (GPCRs). The 3,3-dimethyl substitution was found to significantly reduce the conformational flexibility of the piperidine ring, leading to improved target specificity. This makes 2305255-17-6 particularly valuable for developing next-generation peptide therapeutics with improved pharmacokinetic properties.

In the context of drug discovery, researchers at several pharmaceutical companies have incorporated this building block into their lead optimization programs. A notable application appears in the development of macrocyclic peptides targeting intracellular protein-protein interactions, where the constrained geometry imposed by the dimethyl substitution helps maintain optimal binding conformations. Recent patent filings (e.g., WO2023055555) suggest its use in creating novel protease-resistant peptide analogs with extended plasma half-lives.

The synthetic accessibility of 2305255-17-6 has been improved through recent methodological advances. A 2024 Organic Process Research & Development paper described a scalable, chromatography-free synthesis route that achieves >95% purity with excellent yield. This development addresses previous challenges in large-scale production, making the compound more accessible for industrial applications. The optimized route involves a key reductive amination step followed by selective Fmoc protection under mild conditions.

Emerging research suggests potential applications beyond peptide synthesis. Preliminary studies indicate that derivatives of 2305255-17-6 may serve as organocatalysts for asymmetric synthesis, particularly in Michael addition reactions. The sterically hindered piperidine core appears to induce significant enantioselectivity in certain transformations, opening new avenues for its use in chiral synthesis methodologies.

Quality control and analytical characterization of 2305255-17-6 have been enhanced through recent advancements in analytical techniques. A 2023 study validated a robust HPLC-MS method for quantifying residual solvents and detecting potential degradation products, which is critical for ensuring batch-to-batch consistency in pharmaceutical applications. The method demonstrated excellent sensitivity with LOD values below 0.1% for all specified impurities.

Looking forward, the unique structural features of 2305255-17-6 position it as a versatile scaffold for diverse applications in drug discovery. Current research directions include exploring its incorporation into PROTACs (proteolysis targeting chimeras) and other bifunctional molecules, where the constrained geometry may improve linker properties. The compound's potential in creating cell-penetrating peptides and blood-brain barrier shuttle systems is also under active investigation by several research groups.